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Compound of Interest

Compound Name: Tetracosyl acrylate

Cat. No.: B3053072 Get Quote

Disclaimer: Publicly available data on the specific environmental impact of Tetracosyl acrylate
is limited. The following guide synthesizes the available information, primarily from safety data

sheets of commercial products containing this substance, and outlines standard testing

methodologies for a comprehensive environmental assessment. The ecotoxicity data presented

is for a product formulation and may be derived from structurally similar compounds.

Ecotoxicity Profile
Tetracosyl acrylate is classified as toxic to aquatic life with long-lasting effects (H411),

carrying the "Aquatic Chronic 2" designation.[1][2] This classification indicates that the

substance may cause adverse effects in aquatic environments over extended periods. The

European Chemicals Agency (ECHA) also lists it as HP14 Ecotoxic, signifying that it "presents

or may present immediate or delayed risks for one or more sectors of the environment"[3].

Aquatic Toxicity Data
The available quantitative data on the aquatic toxicity of a product containing Tetracosyl
acrylate is summarized below.
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Test

Organism
Endpoint Duration Result Guideline Source

Brachydanio

rerio

(Zebrafish)

LL50 96 hours > 100 mg/L
OECD 203

(static)
[1]

Daphnia

magna

(Water flea)

EL50 48 hours > 100 mg/L
OECD 202,

Part 1 (static)
[1]

Daphnia

magna

(Water flea)

NOEC 21 days 0.25 µg/L
OECD 211

(semistatic)
[2]

LL50: Lethal Loading rate for 50% of the test population. EL50: Effect Loading rate for 50% of

the test population. NOEC: No Observed Effect Concentration.

Biodegradability
Specific studies on the biodegradability of Tetracosyl acrylate were not identified in the public

domain. However, the standard method for assessing ready biodegradability is outlined in the

OECD 301 guideline. This test exposes the substance to microorganisms from sources like

activated sludge over 28 days and measures its mineralization, typically by tracking oxygen

consumption or carbon dioxide production. A substance is considered readily biodegradable if it

reaches a certain percentage of degradation within a 10-day window during the 28-day test.

Experimental Protocols
The following are detailed methodologies for the key ecotoxicity tests cited for products

containing Tetracosyl acrylate.

Acute Toxicity to Fish (OECD Guideline 203)
This test evaluates the acute toxicity of a substance to fish.

Test Organism: A suitable fish species, such as Brachydanio rerio (Zebrafish), is selected.
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Exposure Conditions: Fish are exposed to the test substance in a geometric series of

concentrations for a 96-hour period. The exposure can be static (water is not changed),

semi-static (water is renewed at regular intervals), or flow-through (water is continuously

renewed).

Observations: Mortalities and any sublethal effects (e.g., changes in behavior, appearance)

are recorded at 24, 48, 72, and 96 hours.

Endpoint: The primary endpoint is the LC50 (Lethal Concentration 50), which is the

concentration of the substance that is lethal to 50% of the test fish over the 96-hour period.
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Workflow for OECD Guideline 203

Preparation

Exposure (96 hours)

Observation

Data Analysis

Prepare geometric series of test concentrations

Expose fish to test concentrations (static, semi-static, or flow-through)

Acclimate test fish

Record mortality and sublethal effects at 24h

Record mortality and sublethal effects at 48h

Record mortality and sublethal effects at 72h

Record mortality and sublethal effects at 96h

Calculate LC50
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Workflow for OECD Guideline 203
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Acute Immobilisation Test for Aquatic Invertebrates
(OECD Guideline 202)
This test assesses the acute toxicity of a substance to aquatic invertebrates, such as Daphnia

magna.

Test Organism: Young, healthy daphnids (less than 24 hours old) are used.

Exposure Conditions: The daphnids are exposed to a range of concentrations of the test

substance for 48 hours under static conditions.

Observations: The number of immobilized daphnids is recorded at 24 and 48 hours.

Immobilisation is defined as the inability to swim within 15 seconds after gentle agitation of

the test vessel.

Endpoint: The EC50 (Effect Concentration 50) is determined, which is the concentration that

causes immobilization in 50% of the daphnids.
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Workflow for OECD Guideline 202

Preparation

Exposure (48 hours)

Observation

Data Analysis

Prepare test concentrations

Expose daphnids to test concentrations (static)

Culture and select daphnids (<24h old)

Record immobilization at 24h

Record immobilization at 48h

Calculate EC50
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Workflow for OECD Guideline 202

Chronic Toxicity to Aquatic Invertebrates (OECD
Guideline 211)
This test evaluates the chronic effects of a substance on the reproduction of Daphnia magna.
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Test Organism: Young female daphnids are exposed to the test substance.

Exposure Conditions: The exposure is typically carried out over 21 days under semi-static

conditions, where the test medium is renewed regularly to maintain the test concentrations

and water quality.

Observations: The survival of the parent daphnids and the number of offspring produced are

monitored throughout the test.

Endpoint: The primary endpoint is the No Observed Effect Concentration (NOEC), which is

the highest test concentration at which no statistically significant adverse effect on

reproduction or parental survival is observed compared to the control. The Lowest Observed

Effect Concentration (LOEC) is also determined.
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Workflow for OECD Guideline 211

Preparation

Exposure (21 days)

Observation

Data Analysis

Prepare test concentrations

Expose daphnids (semi-static)

Select young female daphnids

Monitor parental survival and offspring production

Determine NOEC and LOEC for reproduction
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Workflow for OECD Guideline 211

Environmental Fate and Transport
Information regarding the environmental fate and transport of Tetracosyl acrylate, such as its

potential for bioaccumulation, adsorption to soil, or atmospheric persistence, is not readily

available. A comprehensive environmental risk assessment would require further studies to

determine these parameters.

Signaling Pathways
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There is no publicly available information describing the specific signaling pathways in

organisms that are affected by Tetracosyl acrylate. Toxicological studies would be required to

elucidate the mechanisms of its ecotoxicity.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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